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Compound of Interest

Compound Name: Brepocitinib P-Tosylate

Cat. No.: B15612361 Get Quote

Brepocitinib P-Tosylate in DMSO: Stability and
Handling Guide
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of Brepocitinib P-
Tosylate dissolved in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is crucial for

ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Brepocitinib P-Tosylate stock

solutions in DMSO?

A1: For optimal stability, stock solutions of Brepocitinib P-Tosylate in DMSO should be stored

under the following conditions.[1][2][3] Aliquoting the stock solution into single-use volumes is

highly recommended to avoid repeated freeze-thaw cycles.[2][4]
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Temperature Storage Duration Recommendations

-80°C Up to 6 months
Preferred for long-term

storage.[1][2]

-20°C Up to 1 month
Suitable for short-term storage.

[1][2][3]

4°C Not Recommended

Data on stability at 4°C is not

available. Long-term storage at

this temperature is not

advised.

Room Temperature Not Recommended

Shipped at room temperature,

but long-term storage is not

recommended due to lack of

stability data.[1][5]

Q2: I left my Brepocitinib P-Tosylate in DMSO solution at room temperature for a few hours.

Is it still usable?

A2: While Brepocitinib P-Tosylate is shipped at ambient temperature, suggesting short-term

stability, there is no quantitative data available on its stability in DMSO at room temperature for

extended periods.[1][5] For critical experiments, it is best to use a freshly prepared solution or

one that has been stored appropriately at -20°C or -80°C. If you must use the solution, consider

it for non-critical applications and be aware of the potential for degradation.

Q3: Can I store my working solutions of Brepocitinib P-Tosylate (diluted in aqueous buffer

from a DMSO stock) for later use?

A3: It is not recommended to store aqueous working solutions for more than one day.[6] For in

vivo experiments, it is advised to prepare the working solution fresh on the same day of use.[7]

When preparing aqueous solutions from a DMSO stock, it is crucial to ensure the final DMSO

concentration is low enough to be tolerated by your experimental system (typically <0.5% for

cell cultures) and does not cause precipitation of the compound.[2][5]

Q4: I'm having trouble dissolving Brepocitinib P-Tosylate in DMSO. What can I do?
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A4: Brepocitinib P-Tosylate is soluble in DMSO.[1] If you are experiencing difficulties,

consider the following troubleshooting steps:

Use fresh, high-quality DMSO: DMSO is hygroscopic and can absorb moisture from the air,

which can affect solubility.[1][3][4] Use a newly opened bottle of anhydrous, sterile DMSO.

Gentle warming and sonication: To aid dissolution, you can warm the solution gently (up to

60°C) and use an ultrasonic bath.[1][7]

Vortexing: Vigorous vortexing can also help to dissolve the compound.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Precipitation in DMSO stock

solution upon storage

- Solution was not fully

dissolved initially.- DMSO

absorbed water, reducing

solubility.- Storage temperature

was too high.

- Ensure complete dissolution

initially by gentle warming or

sonication.- Use fresh,

anhydrous DMSO and store

with the cap tightly sealed.-

Store at -20°C or -80°C as

recommended.

Precipitation when diluting

DMSO stock into aqueous

media

- The final concentration of

Brepocitinib P-Tosylate

exceeds its solubility in the

aqueous buffer.- The final

concentration of DMSO is too

low to maintain solubility.

- Perform serial dilutions in

DMSO first before adding to

the aqueous medium.- Ensure

the final DMSO concentration

is sufficient to keep the

compound in solution, while

remaining compatible with your

assay (e.g., <0.5%).

Inconsistent experimental

results

- Degradation of Brepocitinib

P-Tosylate due to improper

storage.- Repeated freeze-

thaw cycles of the stock

solution.

- Always store stock solutions

at the recommended

temperatures.- Prepare single-

use aliquots of the stock

solution to avoid freeze-thaw

cycles.
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Experimental Protocols
Protocol 1: Preparation of Brepocitinib P-Tosylate Stock Solution in DMSO

Preparation: Allow the vial of Brepocitinib P-Tosylate powder to equilibrate to room

temperature before opening to minimize moisture condensation.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve

the desired stock concentration (e.g., 50 mg/mL).[1]

Dissolution: Vortex the solution vigorously. If necessary, gently warm the vial (up to 60°C)

and/or place it in an ultrasonic bath until the compound is completely dissolved.[1] Visually

inspect the solution to ensure there are no undissolved particles.

Aliquoting and Storage: Dispense the stock solution into single-use, tightly sealed vials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[1][2][3]
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Experimental Workflow: Brepocitinib P-Tosylate Solution

1. Prepare Materials
(Brepocitinib P-Tosylate powder, Anhydrous DMSO)

2. Dissolution
(Add DMSO, Vortex, Gentle Heat/Sonication if needed)

Ensure fresh DMSO

3. Aliquot
(Dispense into single-use vials)

Ensure complete dissolution

4. Storage
(-20°C for short-term, -80°C for long-term)

5. Experimental Use
(Thaw one aliquot, dilute for working solution)

Avoid freeze-thaw

Click to download full resolution via product page

Caption: Workflow for preparing and storing Brepocitinib P-Tosylate in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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